Cas no 537713-33-0 (4-fluoro-4'-methyl-1,1'-biphenyl-2-carboxylic acid)

• Product Name: 4-fluoro-4'-methyl-1,1'-biphenyl-2-carboxylic acid
• CAS No: 537713-33-0
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD12859180
• CID: 1588389
• PubChem ID: 53211079
• Update Time: 2025-10-31

4-fluoro-4'-methyl-1,1'-biphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 4-fluoro-4'-methyl-
• 5-fluoro-2-(4-methylphenyl)benzoic acid
• 4-fluoro-4'-methyl-1,1'-biphenyl-2-carboxylic acid
• SCHEMBL594022
• AKOS005816409
• 4-Fluoro-4'-methyl[1,1'-biphenyl]-2-carboxylic acid
• 4-fluoro-4'-methyl-[1,1'-biphenyl]-2-carboxylicacid
• BS-32532
• 4-fluoro-4'-methyl-[1,1'-biphenyl]-2-carboxylic acid
• F2167-4485
• DTXSID40681115
• MFCD12859180
• 537713-33-0

• MDL： MFCD12859180
• Inchi： 1S/C14H11FO2/c1-9-2-4-10(5-3-9)12-7-6-11(15)8-13(12)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： KLQRZTPYWXTRHO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 230.07433
• Monoisotopic Mass: 230.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on 4-fluoro-4'-methyl-1,1'-biphenyl-2-carboxylic acid

Recent Advances in the Study of 4-fluoro-4'-methyl-1,1'-biphenyl-2-carboxylic acid (CAS: 537713-33-0)

The compound 4-fluoro-4'-methyl-1,1'-biphenyl-2-carboxylic acid (CAS: 537713-33-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative is recognized for its potential as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its structural properties, synthetic pathways, and biological activities, shedding light on its promising applications in drug discovery and development.

One of the most notable advancements in the study of 4-fluoro-4'-methyl-1,1'-biphenyl-2-carboxylic acid is its role as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. Researchers have successfully utilized this compound to develop inhibitors for kinases and other proteins involved in critical signaling pathways. These inhibitors have shown potential in treating diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. The compound's unique structural features, including the fluorine substitution and the biphenyl core, contribute to its ability to interact with biological targets with high affinity and specificity.

In addition to its applications in inhibitor design, recent studies have investigated the pharmacokinetic and pharmacodynamic properties of 4-fluoro-4'-methyl-1,1'-biphenyl-2-carboxylic acid. Preliminary data suggest that the compound exhibits favorable bioavailability and metabolic stability, making it a promising candidate for further optimization. Researchers have also explored its potential as a scaffold for the development of prodrugs, aiming to enhance its therapeutic efficacy and reduce off-target effects. These findings highlight the versatility of this compound in medicinal chemistry and its potential to address unmet medical needs.

The synthetic routes for 4-fluoro-4'-methyl-1,1'-biphenyl-2-carboxylic acid have also been a focus of recent research. Advances in catalytic methods and green chemistry have enabled more efficient and sustainable production of this compound. For instance, palladium-catalyzed cross-coupling reactions have been optimized to achieve higher yields and selectivity, reducing the environmental impact of its synthesis. These improvements are critical for scaling up production and facilitating its use in large-scale pharmaceutical applications.

Looking ahead, the continued exploration of 4-fluoro-4'-methyl-1,1'-biphenyl-2-carboxylic acid is expected to yield further insights into its therapeutic potential. Ongoing studies are investigating its interactions with additional biological targets and its potential applications in combination therapies. Furthermore, efforts are underway to elucidate its mechanism of action at the molecular level, which could pave the way for the design of next-generation drugs. As research progresses, this compound is poised to play a pivotal role in advancing the field of chemical biology and drug discovery.